Cas no 30616-38-7 (4-amino-2-(1,3-benzothiazol-2-yl)phenol)

• Product Name: 4-amino-2-(1,3-benzothiazol-2-yl)phenol
• CAS No: 30616-38-7
• MF: C₁₃H₁₀N₂OS
• MW: 242.296301364899
• MDL: MFCD00197455
• CID: 314370
• PubChem ID: 329768041
• Update Time: 2025-06-10

4-amino-2-(1,3-benzothiazol-2-yl)phenol Chemical and Physical Properties

Names and Identifiers

• Phenol,4-amino-2-(2-benzothiazolyl)-
• 4-Amino-2-benzothiazol-2-yl-phenol
• 2-(2'-hydroxy-5'-aminophenyl)benzothiazole
• 2-(5-amino-2-hydroxyphenyl)benzothiazole
• 4-AMINO-2-(1,3-BENZOTHIAZOL-2-YL)PHENOL
• 4-Amino-2-(2-benzothiazolyl)phenol
• 4-amino-2-(benzo[d]thiazol-2-yl)phenol
• 4-amino-2-(benzothiazol-2-yl)-phenol
• VS-01811
• UBRCBHVOYDSGKZ-UHFFFAOYSA-N
• Phenol, 4-amino-2-(2-benzothiazolyl)-
• MLS000104953
• Cambridge id 5250059
• DTXSID20425211
• CHEMBL1422046
• MFCD00197455
• 2-(2'-hydroxy-5'-aminophenyl) benzothiazole
• 30616-38-7
• SMR000054883
• Z56347378
• EN300-02280
• SR-01000461598-1
• CBDivE_013053
• CCG-108974
• SCHEMBL2248026
• AKOS000108902
• BB 0245414
• SR-01000461598
• D84232
• 2-(5-Amino-2-hydroxyphenyl)benzothiazole, >=97% (HPLC)
• F0920-1080
• AKOS005704794
• HMS2331C12
• BBL008063
• STK040463
• STL051438
• 4-amino-2-(1,3-benzothiazol-3-ium-2-yl)phenolate
• 4-amino-2-(1,3-benzothiazol-2-yl)phenol

• MDL： MFCD00197455
• Inchi： 1S/C13H10N2OS/c14-8-5-6-11(16)9(7-8)13-15-10-3-1-2-4-12(10)17-13/h1-7,16H,14H2
• InChI Key： UBRCBHVOYDSGKZ-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1C1C(=CC=C(C=1)N)O

Computed Properties

• Exact Mass: 242.05100
• Monoisotopic Mass: 242.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 87.4Ų

Experimental Properties

• PSA: 87.38000
• LogP: 3.83230

4-amino-2-(1,3-benzothiazol-2-yl)phenol Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： 26-36/37
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 4-amino-2-(1,3-benzothiazol-2-yl)phenol

Introduction to 4-Amino-2-(1,3-Benzothiazol-2-yl)phenol (CAS No. 30616-38-7)

4-Amino-2-(1,3-benzothiazol-2-yl)phenol, also known by its CAS number 30616-38-7, is a versatile organic compound with significant applications in the fields of medicinal chemistry and materials science. This compound is characterized by its unique molecular structure, which includes a benzothiazole moiety and an amino group attached to a phenolic ring. The combination of these functional groups endows the molecule with a range of chemical and biological properties, making it a valuable compound for various research and industrial purposes.

The molecular formula of 4-Amino-2-(1,3-benzothiazol-2-yl)phenol is C₁₃H₁₁N₂OS, and its molecular weight is approximately 245.30 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the coupling of 4-aminoacetophenone with 2-chlorobenzothiazole followed by hydrolysis and deprotection steps. The resulting product is a white to off-white crystalline solid that is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO).

In recent years, 4-Amino-2-(1,3-benzothiazol-2-yl)phenol has gained considerable attention due to its potential therapeutic applications. One of the key areas of research has been its use as an intermediate in the synthesis of pharmaceuticals. For instance, studies have shown that derivatives of this compound exhibit potent anti-inflammatory and analgesic properties. A notable example is the development of novel nonsteroidal anti-inflammatory drugs (NSAIDs) that incorporate the benzothiazole scaffold to enhance their efficacy and reduce side effects.

Beyond pharmaceuticals, 4-Amino-2-(1,3-benzothiazol-2-yl)phenol has also found applications in materials science. Its unique electronic properties make it a suitable candidate for the synthesis of conductive polymers and organic semiconductors. Research in this area has focused on developing materials with improved electrical conductivity and stability for use in electronic devices such as organic field-effect transistors (OFETs) and organic photovoltaic cells (OPVs). The ability to fine-tune the electronic properties of these materials through structural modifications of the benzothiazole moiety has opened up new avenues for advanced material design.

The biological activity of 4-Amino-2-(1,3-benzothiazol-2-yl)phenol has been extensively studied using various in vitro and in vivo models. One study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits significant antioxidant activity, which may contribute to its protective effects against oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. Additionally, the compound has shown promise as a potential antitumor agent due to its ability to induce apoptosis in cancer cells while sparing normal cells.

The safety profile of 4-Amino-2-(1,3-benzothiazol-2-yl)phenol is an important consideration for its practical applications. Toxicological studies have generally indicated that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, further research is needed to fully understand its long-term safety and potential interactions with other drugs or biological systems.

In conclusion, 4-Amino-2-(1,3-benzothiazol-2-yl)phenol (CAS No. 30616-38-7) is a multifaceted compound with a wide range of applications in medicinal chemistry and materials science. Its unique chemical structure and biological properties make it a valuable tool for researchers working on the development of new pharmaceuticals and advanced materials. As ongoing research continues to uncover new uses and optimize existing applications, the importance of this compound in various scientific fields is likely to grow.